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Compound of Interest

Compound Name: tert-Butyl methyl sulfide

Cat. No.: B1345668

An In-depth Technical Guide to the Physical Properties of tert-Butyl Methyl Sulfide

This technical guide provides a comprehensive overview of the core physical properties of tert-
Butyl methyl sulfide (T-BMS), a key organosulfur compound. The information is tailored for
researchers, scientists, and professionals in drug development and chemical synthesis. This
document presents quantitative data in a structured format, details the experimental protocols
for their determination, and includes visualizations to clarify experimental workflows and the
relationships between these properties.

Compound Identification and Overview
o Chemical Name: tert-Butyl Methyl Sulfide
e |[UPAC Name: 2-Methyl-2-(methylsulfanyl)propane[1]

e Synonyms: Methyl tert-butyl sulfide, 2-Methyl-2-methylsulfanyl propane, t-Butyl methyl
sulfide[2]

e CAS Number: 6163-64-0[1][2]
e Molecular Formula: CsH12S[1][2][3]

Tert-Butyl methyl sulfide is a colorless, highly flammable liquid characterized by a strong,
unpleasant sulfurous odor.[2][3][4] It is primarily used in processes such as LPG refining due to
its high sulfur content.[2][5]
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Core Physical Properties

The fundamental physical characteristics of tert-Butyl methyl sulfide are summarized in the
table below, providing a clear reference for laboratory and industrial applications.

Property Value Units Conditions
Molecular Weight 104.21 g/mol

Density 0.826 g/mL at 25 °CJ[5]
Boiling Point 101 - 102 °C

Melting Point -107.00 °C [3]

Refractive Index 1.4385 - 1.4425 at 20 °C[1]

Flash Point -3to-4 °C closed cup[2][4]
Appearance Clear, colorless liquid

Difficult to mix with
polar solvents (e.qg.,
Solubility water); Soluble in non-

polar organic solvents.

[2](3]

Detailed Experimental Protocols

Accurate determination of physical properties is critical for the application and handling of
chemical compounds. The following sections detail the standard experimental methodologies
for measuring the key properties of a liquid like tert-Butyl methyl sulfide.

Determination of Density

The density of a liquid is its mass per unit volume. A common and straightforward method
involves using a graduated cylinder and an electronic balance.[6][7][8][9]

Methodology:

o Preparation: Ensure the graduated cylinder is clean and completely dry.
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Tare Mass: Place the empty graduated cylinder on a zeroed (tared) electronic balance and
record its mass (ma1), or tare the balance with the cylinder on it.[6]

Volume Measurement: Carefully pour a specific volume of tert-Butyl methyl sulfide (e.g.,
10 mL) into the graduated cylinder. Read the volume (V) from the bottom of the meniscus at
eye level to avoid parallax error.[6]

Final Mass: Place the graduated cylinder containing the liquid back on the balance and
record the total mass (mz).

Calculation: Calculate the mass of the liquid by subtracting the initial mass from the final
mass (m = mz - mi1). The density (p) is then calculated using the formula: p = m / V.[6]

Replication: For accuracy, the procedure should be repeated multiple times, and the average
density calculated.[9]
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Workflow for Density Determination.

Determination of Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[10] For small sample volumes, the micro-boiling point or Thiele tube method is

commonly employed.[11][12]

Methodology:
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Sample Preparation: Place a small amount (a few milliliters) of tert-Butyl methyl sulfide into
a small test tube (e.g., a fusion tube).[11][13]

Capillary Tube: Seal one end of a capillary tube using a flame. Place the capillary tube,
open-end down, into the liquid in the test tube.[11]

Apparatus Setup: Attach the test tube to a thermometer using a rubber band, ensuring the
sample is level with the thermometer bulb.

Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube filled with mineral oil or
a metal heating block).[11][12]

Observation: Heat the bath gently. As the temperature rises, a stream of bubbles will emerge
from the capillary tube.[11][13]

Recording Temperature: Note the temperature at which a rapid and continuous stream of
bubbles emerges. Then, remove the heat source. The boiling point is the temperature at
which the bubbling stops and the liquid begins to enter the capillary tube.[11]
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Workflow for Boiling Point Determination.

Determination of Refractive Index
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The refractive index is a dimensionless number that describes how fast light travels through the
material. It is a fundamental property used for identifying and assessing the purity of liquid
substances. An Abbe refractometer is a common instrument for this measurement.[14]

Methodology:

 Instrument Calibration: Calibrate the refractometer using a standard sample with a known
refractive index, such as distilled water.

o Sample Application: Open the prism of the refractometer and place a few drops of tert-Butyl
methyl sulfide onto the surface of the main prism.

o Measurement: Close the prism and allow a moment for the temperature to equilibrate
(typically 20°C). Look through the eyepiece and turn the adjustment knob until the light and
dark fields converge into a sharp, single line.

» Reading: Read the refractive index value from the instrument's scale.

o Cleaning: Thoroughly clean the prism surfaces with a suitable solvent (e.g., ethanol or
isopropanol) and a soft lens tissue after the measurement.
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Workflow for Refractive Index Measurement.
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Interrelation of Physical Properties

The physical properties of a compound are not independent but are logically interconnected,
stemming from its molecular structure and intermolecular forces.

Molecular Structure
(CsH12S, tert-Butyl group)

Intermolecular Forces

(van der Waals) Molecular Weight

Melting Point Solubility Boiling Point Density

l
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Logical Relationships of Physical Properties.

The Molecular Structure, specifically the bulky tert-butyl group and the sulfur atom, dictates the
Molecular Weight and the nature of the Intermolecular Forces (primarily weak van der Waals
forces). These forces, in turn, are key determinants of the compound's phase transition
temperatures (Boiling Point and Melting Point) and its Solubility characteristics. The Density is
a function of how the molecules pack, which is related to both Molecular Weight and structure,
and it influences the Refractive Index.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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